Cas no 560-07-6 ((1S,3S)-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid)

(1S,3S)-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid structure
560-07-6 structure
Product Name:(1S,3S)-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid
CAS No:560-07-6
MF:C10H16O4
MW:200.231643676758
CID:1601617
Update Time:2024-09-11

(1S,3S)-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (1S,3S)-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid
    • 1,3-cyclopentanedicarboxylic acid, 1,2,2-trimethyl-, (1S,3S)-
    • Inchi: 1S/C10H16O4/c1-9(2)6(7(11)12)4-5-10(9,3)8(13)14/h6H,4-5H2,1-3H3,(H,11,12)(H,13,14)/t6-,10-/m1/s1
    • InChI Key: LSPHULWDVZXLIL-LHLIQPBNSA-N
    • SMILES: [C@@]1(C)(C(O)=O)CC[C@H](C(O)=O)C1(C)C

Computed Properties

  • Exact Mass: 200.10488

Experimental Properties

  • Density: 1.177
  • Boiling Point: 312°C at 760 mmHg
  • Flash Point: 156.7°C
  • Refractive Index: 1.49
  • PSA: 74.6
  • pka: 4.57±0.60(Predicted)
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